Cas no 520-28-5 (Tectochrysin)

• Product Name: Tectochrysin
• CAS No: 520-28-5
• MF: C₁₆H₁₂O₄
• MW: 268.264084815979
• MDL: MFCD00016945
• CID: 372166
• PubChem ID: 5281954
• Update Time: 2025-05-24

Tectochrysin Chemical and Physical Properties

Names and Identifiers

• 5-Hydroxy-7-methoxy-2-phenyl-4H-chromen-4-one
• Tectochrysin
• 4H-1-Benzopyran-4-one,5-hydroxy-7-methoxy-2-phenyl-
• 5-hydroxy-7-methoxy-2-phenylchromen-4-one
• METHYL CHRYSIN
• TECTOCHRYSIN(RG)
• 4H-1-Benzopyran-4-one,5-hydroxy-7-methoxy-2-phenyl
• 5-hydroxy-7-methoxy-flavone
• 5-OH-7-methoxyflavone
• 7-Methoxy-5-hydroxyflavone
• 7-methoxycrysin
• 7-O-methylchrysin
• Flavone,5-hydroxy-7-methoxy
• Techtochrysin
• 5-Hydroxy-7-methoxyflavone
• [ "5-Hydroxy-7-methoxyflavone" ]
• DTXSID40199962
• Oprea1_023530
• CCG-43780
• UNII-9UBO28W2AK
• AC-35028
• Techtochrysin;NSC 80687
• Flavone, 5-hydroxy-7-methoxy-
• HY-14592
• MLS001049041
• HMS2267G17
• CHEMBL164841
• 5-Hydroxy-7-methylflavone; 7-O-Methylchrysin; Tectochrysine
• Tecto-chrysin
• CS-0003465
• NSC-80687
• NCGC00017176-02
• 2-PHENYL-5-HYDROXY-7-METHOXYCHROMONE
• SR-01000402578
• 4H-1-Benzopyran-4-one, 5-hydroxy-7-methoxy-2-phenyl-
• s3256
• 5-Hydroxy-7-methoxy-2-phenyl-4H-chromen-4-one #
• SCHEMBL249043
• AB00637079-07
• VU0254572-3
• CHEBI:9426
• TNP00038
• Maybridge3_003219
• LMPK12110190
• 5-Hydroxy-7-methoxy-2-phenyl-chromen-4-one
• SR-01000402578-1
• 5-hydroxy-7-methoxy-2-phenyl-4H-1-benzopyran-4-one
• Techtochrysine
• BDBM50423793
• AKOS000522399
• SMR000387029
• 9UBO28W2AK
• SR-01000402578-2
• NSC 80687
• NCGC00017176-03
• NSC80687
• FT-0632277
• NCGC00142540-01
• IDI1_014606
• MFCD00016945
• Q3516969
• BS-48960
• MLS000697658
• F3097-0487
• A828895
• HMS1440C07
• NCGC00017176-01
• 5-Hydroxy-7-methoxy-2-phenyl-chromen-4-one;Tectochrysin
• Oprea1_215176
• 520-28-5
• 5-Hydroxy 7-methoxyflavone
• MLSMR
• 7-Methylchrysin
• 4H-1-Benzopyran-4-one, 5-hydroxy-7-methoxy-2-phenyl-(9CI)
• DB-052063
• DTXCID00122453
• STK078936
• Flavone, 5-hydroxy-7-methoxy-(8CI)

• MDL： MFCD00016945
• Inchi： 1S/C16H12O4/c1-19-11-7-12(17)16-13(18)9-14(20-15(16)8-11)10-5-3-2-4-6-10/h2-9,17H,1H3
• InChI Key： IRZVHDLBAYNPCT-UHFFFAOYSA-N
• SMILES： O1C(=CC(C2C(=CC(=CC1=2)OC)O)=O)C1C=CC=CC=1

Computed Properties

• Exact Mass: 268.07400
• Monoisotopic Mass: 268.073559
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: nothing
• Molecular Weight: 268.26

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.329
• Melting Point: 166-168°C
• Boiling Point: 487.4 ℃ at 760 mmHg
• Flash Point: 186.8 °C
• Refractive Index: 1.641
• PSA: 59.67000
• LogP: 3.17420
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

Tectochrysin Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38
• Safety Term：S26-S36/37/39
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids 7-O-methylated flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids O-methylated flavonoids 7-O-methylated flavonoids
• Natural Products and Extracts Plant Extracts Plant based Godmania aesculifolia
• Flavonoids
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on Tectochrysin

Tectochrysin: A Comprehensive Overview

Tectochrysin, also known by its CAS number 520-28-5, is a compound that has garnered significant attention in the scientific community due to its unique properties and potential applications. This compound, which belongs to the class of flavonoids, is a naturally occurring plant secondary metabolite with a wide range of biological activities. Recent studies have highlighted its role in various fields, including pharmacology, nutrition, and cosmetics, making it a subject of intense research interest.

The chemical structure of Tectochrysin is characterized by a flavonoid skeleton, which consists of two aromatic rings connected by a heterocyclic ring. This structure contributes to its stability and bioavailability, making it an ideal candidate for various applications. The CAS number 520-28-5 serves as a unique identifier for this compound in chemical databases, ensuring accurate identification and referencing in scientific literature.

One of the most notable aspects of Tectochrysin is its potent antioxidant activity. Recent research has demonstrated that it can effectively scavenge free radicals, thereby protecting cells from oxidative damage. This property has led to its exploration as a potential ingredient in skincare products aimed at combating signs of aging and environmental stress. Additionally, Tectochrysin has shown anti-inflammatory properties, which could be beneficial in the development of treatments for inflammatory diseases such as arthritis and cardiovascular disorders.

The biological activity of Tectochrysin is not limited to its antioxidant and anti-inflammatory effects. Studies have also revealed its potential as an anticancer agent. Preclinical experiments have shown that Tectochrysin can induce apoptosis in cancer cells while sparing normal cells, suggesting a promising avenue for cancer therapy. Furthermore, its ability to modulate cellular signaling pathways involved in cancer progression makes it a valuable compound for further investigation.

In terms of applications, Tectochrysin has found use in the food industry as a natural food additive due to its ability to enhance flavor and color stability. Its presence in various herbal teas and dietary supplements has also contributed to its popularity as a health-promoting ingredient. The CAS number 520-28-5 plays a crucial role in ensuring the authenticity and quality of Tectochrysin products available in the market.

Recent advancements in analytical techniques have enabled researchers to better understand the pharmacokinetics and bioavailability of Tectochrysin. Studies using high-performance liquid chromatography (HPLC) and mass spectrometry have provided insights into its absorption, distribution, metabolism, and excretion (ADME) properties. These findings are essential for optimizing its therapeutic potential and ensuring safe usage in pharmaceutical formulations.

In conclusion, Tectochrysin (CAS number 520-28-5) is a versatile compound with a wealth of biological activities and applications. Its role as an antioxidant, anti-inflammatory agent, and potential anticancer drug positions it as a valuable asset in various industries. As research continues to uncover new insights into its properties and mechanisms of action, Tectochrysin is poised to play an even greater role in advancing human health and well-being.